1,2-Dibromo-1-(perfluoro-n-hexyl)ethane
Overview
Description
“1,2-Dibromo-1-(perfluoro-n-hexyl)ethane” is a chemical compound with the formula C8H3Br2F13 . It is also known as 1H,1H,2H-1,2-Dibromoperfluorooctane . This substance is used in laboratory chemicals, the manufacture of substances, and scientific research and development .
Molecular Structure Analysis
The molecular weight of “this compound” is 505.897, and its exact mass is 503.83900 . The molecular formula is C8H3Br2F13 .Scientific Research Applications
Stereoelectronic Effects and Rotational Isomerism
Research on the rotational isomerism of 1,2-di-haloethanes, including 1,2-dibromoethane, provides insights into the stereoelectronic effects governing these compounds. Density Functional Theory (DFT) calculations have shown how electron delocalization influences the stability of different conformers, which is essential for understanding the chemical behavior and reactivity of halogenated ethanes, potentially including 1,2-Dibromo-1-(perfluoro-n-hexyl)ethane (Souza, Freitas, & Rittner, 2008).
Synthesis and Characterization of Polyfluorinated Alkanes
The synthesis and characterization of polyfluorinated alkanes, such as 1,1,2,2-tetrakis(perfluoroalkyl-methylene)ethane, highlight the process of creating compounds with very low surface tension and excellent properties as potential ski-waxes. This research demonstrates the utility of fluorinated compounds in creating materials with unique physical properties, which may be applicable to this compound (Gambaretto et al., 2003).
Thermal Decomposition and Environmental Impact
The study of thermal decomposition mechanisms, such as those observed for brominated flame retardants, is crucial for understanding the environmental impact of these compounds. Analysis of decomposition pathways helps in assessing the potential formation of toxic byproducts and informs the design of environmentally safer chemicals (Altarawneh & Dlugogorski, 2014).
Enhancing Biodegradation in Groundwater
Research on enhancing the aerobic biodegradation of 1,2-dibromoethane in groundwater using ethane or propane and inorganic nutrients showcases strategies for remediating contaminated sites. This indicates the potential for similar approaches to mitigate the environmental persistence of related compounds, including this compound (Hatzinger, Streger, & Begley, 2015).
Fluorine NMR Spectroscopy and MRI
The application of parahydrogen-induced polarization to enhance ^(19)F MR signals of fluorinated substances, such as (perfluoro-n-hexyl)ethene and (perfluoro-n-hexyl)ethane, underscores the importance of fluorinated compounds in chemistry and medical imaging. This research may extend to the understanding and application of this compound in similar contexts (Plaumann et al., 2013).
Safety and Hazards
“1,2-Dibromo-1-(perfluoro-n-hexyl)ethane” is classified as a skin irritant (Category 2), serious eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity – Single exposure, Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
7,8-dibromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Br2F13/c9-1-2(10)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h2H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXYDGESYUICOAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Br2F13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30895224 | |
Record name | 7,8-Dibromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30895224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
505.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51249-62-8 | |
Record name | 7,8-Dibromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorooctane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30895224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.